Cas no 1354937-63-5 (3-(Naphthalen-1-yl)-1,2-oxazol-5-ol)

• Product Name: 3-(Naphthalen-1-yl)-1,2-oxazol-5-ol
• CAS No: 1354937-63-5
• MF: C₁₃H₉NO₂
• MW: 211.216063261032
• MDL: MFCD21334957
• CID: 4696316
• Update Time: 2025-11-02

3-(Naphthalen-1-yl)-1,2-oxazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 3-(Naphthalen-1-yl)-1,2-oxazol-5-ol

• MDL： MFCD21334957
• Inchi： 1S/C13H9NO2/c15-13-8-12(14-16-13)11-7-3-5-9-4-1-2-6-10(9)11/h1-8,14H
• InChI Key： BFYGETYYPBIJAS-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2=CC=CC3C=CC=CC2=3)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 324
• Topological Polar Surface Area: 38.3

Additional information on 3-(Naphthalen-1-yl)-1,2-oxazol-5-ol

3-(Naphthalen-1-yl)-1,2-oxazol-5-ol (CAS 1354937-63-5): A Versatile Compound for Modern Applications

3-(Naphthalen-1-yl)-1,2-oxazol-5-ol (CAS 1354937-63-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and broad applicability. This compound, which combines a naphthalene moiety with an oxazole ring, exhibits remarkable properties that make it valuable in various fields, including pharmaceuticals, materials science, and agrochemicals. Its molecular formula, C₁₃H₉NO₂, and distinct heterocyclic structure contribute to its versatility and functionality.

The growing interest in 3-(Naphthalen-1-yl)-1,2-oxazol-5-ol is partly driven by its potential in drug discovery and medicinal chemistry. Researchers are exploring its role as a building block for novel therapeutic agents, particularly in the development of anti-inflammatory and antimicrobial compounds. The oxazole ring, known for its bioactivity, enhances the compound's interaction with biological targets, making it a promising candidate for future pharmaceuticals. Additionally, its naphthalene component provides stability and lipophilicity, which are crucial for drug delivery systems.

In the realm of materials science, 3-(Naphthalen-1-yl)-1,2-oxazol-5-ol is being investigated for its potential in creating advanced organic electronic materials. Its conjugated system and ability to form stable complexes with metals make it suitable for applications in OLEDs (organic light-emitting diodes) and sensors. The compound's fluorescence properties are also being studied for use in bioimaging and diagnostic tools, aligning with the increasing demand for non-invasive medical technologies.

Another area where 3-(Naphthalen-1-yl)-1,2-oxazol-5-ol shows promise is in agrochemical research. Its structural attributes make it a potential candidate for developing new pesticides and herbicides with improved efficacy and environmental safety. As the agricultural sector seeks sustainable solutions, this compound's ability to target specific pests without harming beneficial organisms is a significant advantage.

The synthesis of 3-(Naphthalen-1-yl)-1,2-oxazol-5-ol involves sophisticated organic chemistry techniques, including cyclization and coupling reactions. Researchers are continually optimizing these methods to improve yield and purity, ensuring the compound meets the stringent requirements of industrial and academic applications. Its CAS number 1354937-63-5 serves as a unique identifier, facilitating accurate referencing in scientific literature and regulatory documents.

From an SEO perspective, queries such as "3-(Naphthalen-1-yl)-1,2-oxazol-5-ol uses," "CAS 1354937-63-5 properties," and "oxazole derivatives in medicine" reflect the growing public interest in this compound. By addressing these search trends, this article aims to provide a comprehensive resource for chemists, researchers, and industry professionals seeking detailed information about 3-(Naphthalen-1-yl)-1,2-oxazol-5-ol.

In conclusion, 3-(Naphthalen-1-yl)-1,2-oxazol-5-ol (CAS 1354937-63-5) is a multifaceted compound with significant potential across multiple disciplines. Its unique chemical structure, combined with its bioactive and material properties, positions it as a key player in the future of science and technology. As research progresses, this compound is likely to unlock new possibilities, further solidifying its importance in modern chemistry.